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Compound of Interest

Compound Name: 1,4-Diphenylbutane-d4

Cat. No.: B15559447 Get Quote

Disclaimer: This document provides guidance on the safe handling and disposal of 1,4-
Diphenylbutane-d4 for research purposes. A specific Safety Data Sheet (SDS) for 1,4-
Diphenylbutane-d4 was not located; therefore, this guidance is based on information for the

non-deuterated analogue, 1,4-Diphenylbutane, and other structurally similar deuterated

compounds. It is imperative to treat this chemical with caution and to consult your institution's

Environmental Health and Safety (EHS) department for specific protocols.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of 1,4-Diphenylbutane-d4, thereby minimizing

exposure and environmental impact.

Immediate Safety and Handling Precautions
Based on data from similar compounds, 1,4-Diphenylbutane-d4 should be handled as a

hazardous substance. The non-deuterated form is known to cause skin and serious eye

irritation and may have long-lasting harmful effects on aquatic life[1]. A structurally similar

deuterated compound, 1,4-Dichlorobenzene-d4, is also an eye irritant and a suspected

carcinogen[2]. Therefore, appropriate personal protective equipment (PPE) and safe handling

practices are mandatory.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 1,4-
Diphenylbutane-d4 and its non-deuterated analogue.
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Property Value Source

1,4-Diphenylbutane-d4

Molecular Formula C16H14D4 [3]

Molar Mass 214.34 g/mol [3]

1,4-Diphenylbutane (analogue)

Appearance White crystals [4]

Melting Point 52-53°C [4]

Boiling Point 122-128°C at 2 mm Hg [4]

Density 0.973 g/cm³ [4]

Flash Point 151.3°C [4]

Operational Plan: Handling Procedures
Adherence to the following step-by-step protocol is crucial for the safe handling of 1,4-
Diphenylbutane-d4.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.[5]
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PPE Category Item
Specification and
Rationale

Eye and Face Protection Chemical Splash Goggles

Must meet ANSI Z87.1

standards. Required to protect

against splashes and dust.[6]

Face Shield

To be worn in addition to

goggles when there is a

significant risk of splashing.[6]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

may be appropriate for larger

quantities or prolonged

handling.

Lab Coat

A flame-resistant lab coat is

required to protect against

spills and splashes.[6]

Full-Length Pants and Closed-

Toe Shoes

Required to ensure maximum

skin coverage.[5][6]

Respiratory Protection Chemical Fume Hood

All handling of solid or

dissolved 1,4-Diphenylbutane-

d4 should occur within a

certified chemical fume hood to

minimize inhalation exposure.

Respirator

If a fume hood is not available

or ventilation is inadequate, a

NIOSH-approved respirator

may be necessary. Consult

your EHS department.[7]

Experimental Protocol: Safe Handling
Preparation: Before handling, ensure that the work area, specifically the chemical fume

hood, is clean and uncluttered. Locate the nearest safety shower and eyewash station.
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Personal Protective Equipment (PPE) Check: Don all required PPE as specified in the table

above.

Weighing and Transfer:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

prevent inhalation of dust particles.

Use a spatula for transfers and handle gently to avoid creating dust.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

During the Experiment:

Keep all containers with 1,4-Diphenylbutane-d4 sealed when not in use.

Clearly label all vessels containing the compound.

Handle in accordance with good industrial hygiene and safety practices.[8] Wash hands

thoroughly after handling, before breaks, and at the end of the workday.[2][8]

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Sweep up the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.

For larger spills, evacuate the area and contact your institution's EHS department

immediately.

Disposal Plan
The disposal of 1,4-Diphenylbutane-d4 must comply with all local, state, and federal

regulations. Improper disposal is prohibited.[9]

Experimental Protocol: Waste Disposal
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Waste Identification: Treat all materials contaminated with 1,4-Diphenylbutane-d4 (e.g.,

gloves, absorbent materials, empty containers) as hazardous waste.[10]

Waste Segregation:

Collect all waste containing 1,4-Diphenylbutane-d4 in a dedicated, sealed, and clearly

labeled hazardous waste container.

Do not mix this waste with other waste streams unless permitted by your institution's EHS

protocols.[10] It is good practice to segregate non-halogenated waste like this from

halogenated waste streams.[10]

Container Management:

Use a chemically compatible container with a secure, tight-fitting lid.[10]

Label the container with "Hazardous Waste" and the full chemical name: "1,4-
Diphenylbutane-d4".

Keep the container closed at all times, except when adding waste.[10]

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area until it is collected by the EHS department.

Disposal: The final disposal of the hazardous waste must be conducted by trained personnel

through your institution's hazardous waste management program.[10] Under no

circumstances should this chemical be disposed of down the drain.[10]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding eyelids open. Seek

immediate medical attention.[8][9][11]

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water. If irritation

occurs, seek medical attention.[8][9][11]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[8][11]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[11]

Workflow for Handling 1,4-Diphenylbutane-d4
The following diagram illustrates the logical workflow for the safe handling and disposal of 1,4-
Diphenylbutane-d4.
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Caption: Workflow for Safe Handling and Disposal of 1,4-Diphenylbutane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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